N-[(3-Chloropyrazin-2-yl)methyl]-3,3,5-trimethylcyclohexane-1-carboxamide

• IUPAC Name: N-[(3-chloropyrazin-2-yl)methyl]-3,3,5-trimethylcyclohexane-1-carboxamide
• InChI: InChI=1S/C15H22ClN3O/c1-10-6-11(8-15(2,3)7-10)14(20)19-9-12-13(16)18-5-4-17-12/h4-5,10-11H,6-9H2,1-3H3,(H,19,20)
• InChI Key: XQXUFGWUJVRNSP-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CC(C1)(C)C)C(=O)NCC2=NC=CN=C2Cl
• Molecular Formula: C15H22ClN3O
• Molecular Weight: 295.81 g/mol
• CAS No.: 2177533-90-1

Description

The compound “N-[(3-Chloropyrazin-2-yl)methyl]-3,3,5-trimethylcyclohexane-1-carboxamide” is a complex organic molecule. It contains a pyrazine ring, which is a six-membered ring with two nitrogen atoms, and a cyclohexane ring, which is a six-membered ring with only carbon atoms. The pyrazine ring is substituted with a chlorine atom and a methyl group attached to a carboxamide group. The cyclohexane ring is substituted with three methyl groups.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazine ring, the introduction of the chlorine atom, and the attachment of the carboxamide group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazine and cyclohexane rings, as well as the various substituents. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry would typically be used to analyze the structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For example, the chlorine atom might be susceptible to nucleophilic substitution reactions, while the carboxamide group could participate in condensation reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the polar carboxamide group could enhance its solubility in polar solvents.

Mechanism of Action

Without specific context, it’s hard to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

As with any chemical compound, handling “N-[(3-Chloropyrazin-2-yl)methyl]-3,3,5-trimethylcyclohexane-1-carboxamide” would require appropriate safety measures. This might include wearing protective clothing and working in a well-ventilated area.

Future Directions

The study and application of this compound would depend on its intended use. If it’s a novel compound, further studies could be conducted to fully understand its properties and potential applications.